Cas no 1154560-56-1 (3H-1,2,4-Triazole-3-thione, 4-(2-ethoxyethyl)-5-ethyl-2,4-dihydro-)

• Product Name: 3H-1,2,4-Triazole-3-thione, 4-(2-ethoxyethyl)-5-ethyl-2,4-dihydro-
• CAS No: 1154560-56-1
• MF: C₈H₁₅N₃OS
• MW: 201.28920006752
• CID: 5959097
• PubChem ID: 43591319
• Update Time: 2025-11-02

3H-1,2,4-Triazole-3-thione, 4-(2-ethoxyethyl)-5-ethyl-2,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione, 4-(2-ethoxyethyl)-5-ethyl-2,4-dihydro-
• 4-(2-Ethoxyethyl)-5-ethyl-4h-1,2,4-triazole-3-thiol
• 1154560-56-1
• CS-0356055
• EN300-782114

• Inchi： 1S/C8H15N3OS/c1-3-7-9-10-8(13)11(7)5-6-12-4-2/h3-6H2,1-2H3,(H,10,13)
• InChI Key： AHKJJLZWYXKLMO-UHFFFAOYSA-N
• SMILES： N1=C(CC)N(CCOCC)C(=S)N1

Computed Properties

• Exact Mass: 201.09358328g/mol
• Monoisotopic Mass: 201.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 69Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 258.2±42.0 °C(Predicted)
• pka: 9.03±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 3H-1,2,4-Triazole-3-thione, 4-(2-ethoxyethyl)-5-ethyl-2,4-dihydro-

Exploring the Versatile Applications of 3H-1,2,4-Triazole-3-thione, 4-(2-ethoxyethyl)-5-ethyl-2,4-dihydro- (CAS No. 1154560-56-1)

The chemical compound 3H-1,2,4-Triazole-3-thione, 4-(2-ethoxyethyl)-5-ethyl-2,4-dihydro- (CAS No. 1154560-56-1) has garnered significant attention in recent years due to its unique molecular structure and broad range of applications. As a derivative of the 1,2,4-triazole family, this compound exhibits remarkable stability and reactivity, making it a valuable asset in pharmaceutical research, material science, and agrochemical development.

One of the most intriguing aspects of 3H-1,2,4-Triazole-3-thione derivatives is their potential in drug discovery. Researchers have been exploring their role as enzyme inhibitors, particularly in targeting diseases where traditional therapies show limitations. The 4-(2-ethoxyethyl)-5-ethyl substitution pattern in this specific compound enhances its bioavailability, a critical factor in modern medicinal chemistry. Recent studies suggest possible applications in managing metabolic disorders, though further clinical validation is required.

In material science, the triazole-thione moiety demonstrates fascinating properties when incorporated into polymers and coatings. The compound's ability to form stable complexes with various metals has led to investigations into corrosion-resistant materials. This aligns perfectly with current industry demands for more durable and environmentally friendly protective coatings, especially in automotive and aerospace applications.

The agrochemical sector has shown growing interest in 5-ethyl-2,4-dihydro-3H-1,2,4-triazole-3-thione derivatives as potential plant growth regulators. Preliminary studies indicate that these compounds may influence specific metabolic pathways in crops, offering possibilities for yield improvement without genetic modification. This addresses the increasing global focus on sustainable agriculture solutions to meet rising food demands.

From a synthetic chemistry perspective, the preparation of CAS 1154560-56-1 involves interesting transformations that highlight modern green chemistry principles. The ethoxyethyl side chain introduces both hydrophilicity and flexibility to the molecule, while the ethyl group at position 5 contributes to its overall stability. These structural features make it an excellent candidate for further derivatization in combinatorial chemistry approaches.

Recent advancements in analytical techniques have enabled more detailed characterization of 4-(2-ethoxyethyl)-5-ethyl-1,2,4-triazole-3-thione. Nuclear magnetic resonance (NMR) studies reveal unique electronic environments around the triazole ring, while mass spectrometry provides insights into its fragmentation patterns. Such detailed understanding is crucial for quality control in industrial applications and for guiding future molecular design.

The compound's potential in electronic materials represents another exciting frontier. The conjugated system in the triazole-thione core shows promising charge transport properties, sparking interest in organic semiconductor applications. This aligns with current research trends toward flexible electronics and next-generation display technologies.

Environmental fate studies of 3H-1,2,4-Triazole-3-thione derivatives indicate favorable biodegradation profiles compared to many conventional synthetic compounds. The ethoxyethyl side chain appears to enhance aqueous solubility while maintaining sufficient lipophilicity for effective biological interactions. This balance makes it particularly interesting for developing eco-friendly alternatives in various industrial applications.

As research continues, the scientific community remains particularly interested in the structure-activity relationships of 5-ethyl-4-(2-ethoxyethyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione. Computational chemistry approaches, including molecular docking studies, are helping predict potential biological targets and optimize the compound's properties for specific applications. These in silico methods significantly accelerate the development process while reducing experimental costs.

The commercial availability of CAS 1154560-56-1 has increased in recent years, reflecting growing demand from both academic and industrial researchers. Suppliers typically offer the compound in high purity grades suitable for various applications, from basic research to formulation development. Proper storage conditions, typically under inert atmosphere at controlled temperatures, ensure long-term stability of this valuable chemical building block.

Looking ahead, the versatility of 3H-1,2,4-Triazole-3-thione, 4-(2-ethoxyethyl)-5-ethyl-2,4-dihydro- positions it as a compound with significant potential across multiple disciplines. Its balanced physicochemical properties, synthetic accessibility, and diverse biological activities make it a fascinating subject for ongoing and future research endeavors. As scientific understanding deepens, we can anticipate novel applications emerging for this remarkable molecule in the coming years.